Cas no 2137667-51-5 (Pyrimidine, 4-chloro-6-(1-methylethyl)-2-(trichloromethyl)-)

• Product Name: Pyrimidine, 4-chloro-6-(1-methylethyl)-2-(trichloromethyl)-
• CAS No: 2137667-51-5
• MF: C₈H₈Cl₄N₂
• MW: 273.974517822266
• CID: 5294563
• Update Time: 2025-10-30

Pyrimidine, 4-chloro-6-(1-methylethyl)-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(1-methylethyl)-2-(trichloromethyl)-

• Inchi： 1S/C8H8Cl4N2/c1-4(2)5-3-6(9)14-7(13-5)8(10,11)12/h3-4H,1-2H3
• InChI Key： OYUVEORYZKCOFV-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC(C(C)C)=CC(Cl)=N1

Additional information on Pyrimidine, 4-chloro-6-(1-methylethyl)-2-(trichloromethyl)-

Recent Advances in the Study of Pyrimidine Derivative 4-Chloro-6-(1-Methylethyl)-2-(Trichloromethyl)- (CAS: 2137667-51-5)

The pyrimidine derivative 4-chloro-6-(1-methylethyl)-2-(trichloromethyl)- (CAS: 2137667-51-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its trichloromethyl and isopropyl substituents, has been investigated for its role in modulating biological pathways and its utility as a building block in drug discovery. Recent studies have explored its synthesis, mechanistic insights, and applications in medicinal chemistry, providing a foundation for future research and development.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthetic optimization of 4-chloro-6-(1-methylethyl)-2-(trichloromethyl)-pyrimidine, emphasizing its scalability and purity for high-throughput screening. Researchers employed a novel catalytic approach to enhance yield and reduce byproducts, which is critical for industrial applications. The study also demonstrated the compound's stability under various physiological conditions, suggesting its suitability for further pharmacokinetic studies.

In parallel, a preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters explored the compound's inhibitory effects on specific kinase targets implicated in inflammatory diseases. The results indicated potent activity against JAK3 and SYK kinases, with IC50 values in the nanomolar range. These findings position the compound as a promising candidate for the development of next-generation anti-inflammatory agents, though further in vivo validation is required to assess its therapeutic potential and safety profile.

Another notable advancement is the integration of computational modeling to predict the binding interactions of 4-chloro-6-(1-methylethyl)-2-(trichloromethyl)-pyrimidine with biological targets. A 2024 study utilized molecular docking and dynamics simulations to elucidate its binding affinity for DNA repair enzymes, suggesting potential applications in oncology. The simulations revealed a high affinity for PARP-1, a key enzyme in DNA damage repair, opening avenues for its use in combination therapies with existing chemotherapeutic agents.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Recent pharmacokinetic studies have identified rapid hepatic metabolism as a limiting factor, prompting research into prodrug formulations and delivery systems. For instance, nanoparticle-based carriers have shown preliminary success in enhancing the compound's circulation time and tissue penetration in animal models.

In conclusion, 4-chloro-6-(1-methylethyl)-2-(trichloromethyl)-pyrimidine (CAS: 2137667-51-5) represents a versatile scaffold with broad potential in drug discovery. Ongoing research aims to address its pharmacological limitations while expanding its therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential to translate these findings into clinically viable treatments.